Cas no 137640-96-1 (2-Pyridinecarboxamide,N-(2,4-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-)
137640-96-1 structure
Product Name:2-Pyridinecarboxamide,N-(2,4-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
CAS No:137640-96-1
MF:C19H11F5N2O2
MW:394.294862031937
CID:1253783
PubChem ID:3307682
Update Time:2025-04-20
2-Pyridinecarboxamide,N-(2,4-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxamide,N-(2,4-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
- N-(2,4-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]pyridine-2-carboxamide
- 137640-96-1
- CPXFJAWIGKTLDF-UHFFFAOYSA-N
- SCHEMBL7606200
- AKOS005110227
- N-(2,4-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-2-pyridinecarboxamide
- MS-3564
-
- Inchi: 1S/C19H11F5N2O2/c20-12-7-8-15(14(21)10-12)26-18(27)16-5-2-6-17(25-16)28-13-4-1-3-11(9-13)19(22,23)24/h1-10H,(H,26,27)
- InChI Key: CPXFJAWIGKTLDF-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)OC1=CC=CC(C(NC2C=CC(=CC=2F)F)=O)=N1)(F)F
Computed Properties
- Exact Mass: 394.07413
- Monoisotopic Mass: 394.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- PSA: 51.22
2-Pyridinecarboxamide,N-(2,4-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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